
Technical Guide to the Material Safety of 3-
Bromo-5-chlorotoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-5-chlorotoluene

Cat. No.: B046676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for a certified Material Safety Data Sheet

(MSDS) or Safety Data Sheet (SDS) from a supplier. Always consult the specific SDS provided

with the chemical product before handling.

Chemical Identification and Physical Properties
3-Bromo-5-chlorotoluene is an organic compound with the chemical formula C₇H₆BrCl.[1][2]

[3] It is also known by its IUPAC name, 1-bromo-3-chloro-5-methylbenzene.[4] This compound

serves as a raw material in organic synthesis, particularly for pharmaceuticals and dyes.[1]

The following table summarizes the key physical and chemical properties of 3-Bromo-5-
chlorotoluene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b046676?utm_src=pdf-interest
https://www.benchchem.com/product/b046676?utm_src=pdf-body
https://www.researchgate.net/publication/8425321_Toxicity_testing_of_16_priority_polycyclic_aromatic_hydrocarbons_using_LumistoxR
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chlorotoluene
https://www.concawe.eu/wp-content/uploads/rpt_13-6-2013-02310-01-e.pdf
https://pubmed.ncbi.nlm.nih.gov/36709615/
https://www.researchgate.net/publication/8425321_Toxicity_testing_of_16_priority_polycyclic_aromatic_hydrocarbons_using_LumistoxR
https://www.benchchem.com/product/b046676?utm_src=pdf-body
https://www.benchchem.com/product/b046676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₇H₆BrCl [1][2][3][4]

Molecular Weight 205.48 g/mol [2][3][4]

Appearance
Colorless to yellowish liquid or

colorless fused solid
[1][2][3]

Density
Approximately 1.43 - 1.535

g/cm³
[1][5]

Melting Point Approximately -44°C to 25°C [1][5]

Boiling Point
Approximately 208°C to

222.3°C at 760 mmHg
[1][5]

Flash Point 101.5°C [5]

Solubility

Soluble in organic solvents like

chloroform and ethyl acetate;

almost insoluble in water.

[1][5]

CAS Number 329944-72-1 [2][4]

Hazard Identification and Classification
3-Bromo-5-chlorotoluene is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications based on available data.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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Source: PubChem.[4]

The hazard pictograms associated with these classifications are:

alt text

alt text

Toxicological Information
Specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%), for 3-Bromo-5-chlorotoluene are not readily available in the public

domain. However, data for the structurally related compound 3-Bromotoluene is available and

can provide an indication of potential toxicity.

Toxicological Data for 3-Bromotoluene (Surrogate)

Test Species Route Value

LD50 Mouse Oral 1436 mg/kg

Source: Central Drug House (P) Ltd.[6]

It is crucial to handle 3-Bromo-5-chlorotoluene with the assumption of high toxicity due to the

GHS classification "Toxic if swallowed". [4]

Experimental Protocols: General Methodology for Acute
Oral Toxicity (LD50) Determination
While a specific experimental protocol for 3-Bromo-5-chlorotoluene is not available, a

standard methodology would follow guidelines such as those from the Organisation for

Economic Co-operation and Development (OECD), for instance, OECD Test Guideline 423

(Acute Oral toxicity – Acute Toxic Class Method).

A generalized protocol would involve the following steps:

Animal Selection: Healthy, young adult laboratory animals of a single sex (typically females,

as they are often slightly more sensitive) from a standard strain (e.g., Sprague-Dawley rats)
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are used.

Housing and Acclimatization: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycles. They are acclimatized to the laboratory conditions for

at least five days before the study.

Dose Preparation: The test substance is prepared to the desired concentrations, often using

a suitable vehicle (e.g., corn oil or water) if it is not administered neat.

Administration: The substance is administered in a single dose by gavage to the animals

after a short period of fasting.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes. Observations are conducted

frequently on the day of dosing and at least daily thereafter for 14 days.

Necropsy: All animals (including those that die during the study and those euthanized at the

end) undergo a gross necropsy to identify any pathological changes.

Data Analysis: The LD50 value is calculated based on the mortality data using appropriate

statistical methods.

Handling, Storage, and First Aid
Handling and Personal Protective Equipment (PPE)
Due to its hazardous nature, strict safety precautions are necessary when handling 3-Bromo-
5-chlorotoluene.

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood. [1]*

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield. [6] * Hand Protection:

Wear suitable chemical-resistant gloves. [6] * Skin Protection: Wear appropriate protective

clothing to prevent skin contact. [1] * Respiratory Protection: If ventilation is inadequate,

use an approved respirator.
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Hygiene: Avoid contact with skin, eyes, and clothing. [1]Wash hands thoroughly after

handling.

Storage
Store in a cool, dry, and well-ventilated place. [6]* Keep the container tightly closed. [6]*

Store away from open flames, heat sources, and incompatible materials such as strong

oxidizing agents. [1][6]

First Aid Measures
The following diagram outlines the recommended first aid procedures in case of exposure.

Exposure Route First Aid Action

Medical Attention

Inhalation
Move to fresh air.

Provide artificial respiration if not breathing.

Skin Contact
Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.

Ingestion Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

if irritation persists

Click to download full resolution via product page

First Aid Procedures for 3-Bromo-5-chlorotoluene Exposure.

Accidental Release and Disposal
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In the event of a spill or accidental release, immediate action is required to contain the

substance and prevent environmental contamination.

Spill Response Workflow
The following diagram illustrates a general workflow for responding to a chemical spill.

Spill Occurs

Evacuate immediate area and ensure proper ventilation.

Wear appropriate Personal Protective Equipment (PPE).

Contain the spill using inert absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a sealed, labeled container.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of the waste according to local, state, and federal regulations.

Spill Cleaned
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General Workflow for Chemical Spill Response.

Disposal
Disposal of 3-Bromo-5-chlorotoluene and its contaminated materials must be handled as

hazardous waste. [7]Arrange for disposal through a licensed disposal company and in

accordance with all applicable national and regional regulations. [7]Do not allow the material to

enter drains or watercourses. [7]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions. [6]* Conditions to Avoid:

Heat, flames, and sparks. [6]* Incompatible Materials: Strong oxidizing agents. [6]*

Hazardous Decomposition Products: Under fire conditions, it may produce carbon oxides

and hydrogen bromide gas. [6] This technical guide provides a summary of the available

safety information for 3-Bromo-5-chlorotoluene. It is imperative for all personnel handling

this chemical to be thoroughly trained in its potential hazards and the necessary safety

precautions. Always refer to the supplier-specific Safety Data Sheet for the most current and

detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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